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Compound of Interest

Compound Name: 2-(Bromomethyl)quinoline

Cat. No.: B1281361

An In-depth Technical Guide to the Health and Safety of 2-(Bromomethyl)quinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 2-
(Bromomethyl)quinoline, intended for use by professionals in research and drug
development. The following sections detail the hazardous properties, handling procedures, and
emergency measures associated with this compound.

Hazard Identification and Classification

2-(Bromomethyl)quinoline is classified as a hazardous substance. The primary hazards are
acute oral toxicity and the risk of serious eye damage. It is also a skin irritant.

Table 1: GHS Classification[1]

Hazard Class Category
Acute toxicity, oral Category 4
Serious eye damage/eye irritation Category 1
Skin irritation Category 2

Table 2: GHS Pictograms, Signal Word, and Hazard Statements
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Pictogram Signal Word

Hazard Statements

H302: Harmful if swallowed.[1]
[2] H315: Causes skin
irritation.[3] H318: Causes

Danger

serious eye damage.[1][2]

Table 3: GHS Precautionary Statements

Code Precautionary Statement
P264 Wash skin thoroughly after handling.[3]

Do not eat, drink or smoke when using this
P270

product.[4]

Wear protective gloves/ eye protection/ face
P280

protection.[3][4]

P301 + P312 + P330

IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. Rinse mouth.

[2]14]

P302 + P352

IF ON SKIN: Wash with plenty of soap and

water.[3]

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Immediately call a POISON CENTER/doctor.[2]

[3]

If skin irritation occurs: Get medical advice/

P332 + P313 _
attention.[3]
362 Take off contaminated clothing and wash before
reuse.[3]
Dispose of contents/container to an approved
P501

waste disposal plant.[5]
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Physical and Chemical Properties

Table 4: Physical and Chemical Properties of 2-(Bromomethyl)quinoline

Property Value

Molecular Formula C10HsBrN[2][6]

Molecular Weight 222.08 g/mol [1][2][6]

Appearance White to light yellow to light orange powder to
crystal[3]

Melting Point 55.0 to 59.0 °C[3]

Boiling Point 300.5 £ 17.0 °C (Predicted)[7]

Density 1.518 + 0.06 g/cm3 (Predicted)[7]

CAS Number 5632-15-5[1][2][6]

Experimental Protocols for Safety Assessment

While specific experimental data for 2-(Bromomethyl)quinoline is not publicly available, the
following are detailed methodologies for key toxicological assessments based on OECD
guidelines. These protocols represent the standard procedures that would be followed to
evaluate the safety of this compound.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is used to determine the acute oral toxicity of a substance.[8]

Objective: To classify the substance into a toxicity category based on the oral lethal dose
(LD50) and to observe signs of toxicity.

Methodology:

o Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant
females are used.[9] Animals are fasted overnight before dosing.[8]
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o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.[9] The volume of liquid administered should
generally not exceed 1 mL/100g of body weight.[9]

o Dose Levels: A stepwise procedure is used with fixed doses of 5, 50, 300, and 2000 mg/kg
body weight. The starting dose is selected based on available information. If no data is
available, 300 mg/kg is often used as the starting dose.[8]

e Procedure:

[¢]

A single animal is dosed at the starting dose level.

If the animal survives, two additional animals are dosed at the same level.

[e]

If the animal dies, two additional animals are dosed at the next lower dose level.

o

[¢]

This stepwise procedure continues until the criteria for a specific toxicity class are met.

o Observations: Animals are observed for mortality, clinical signs of toxicity (such as changes
in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[10]

o Pathology: At the end of the study, all surviving animals are subjected to a gross necropsy.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential for a substance to cause skin irritation or corrosion.[2][11]

Objective: To assess the reversible (irritation) or irreversible (corrosion) skin reactions following
a single application of the test substance.[12]

Methodology:
o Test Animals: Albino rabbits are the preferred species.[2]

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.
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e Application: 0.5 g of the solid test substance (moistened with a small amount of a suitable
vehicle) is applied to a small area of skin (approximately 6 cm?2) and covered with a gauze
patch and a semi-occlusive dressing.[2][13]

e Exposure: The exposure duration is 4 hours.[2]

» Observations: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.[5] If effects persist, observations continue for up to 14
days.[2]

e Scoring: Skin reactions are scored according to a standardized grading system.[5]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[1][14]

Objective: To determine the production of changes in the eye which are either fully reversible or
irreversible.[3]

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.[3]

e Procedure: The test substance is applied in a single dose into the conjunctival sac of one
eye of the animal. The other eye remains untreated and serves as a control.[15]

e Dose: For solids, a volume of 0.1 mL is typically used.

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application.[15]
Lesions of the cornea, iris, and conjunctiva are scored.

o Reversibility: If effects are present at 72 hours, the observation period is extended up to 21
days to determine the reversibility of the effects.[1]

Bacterial Reverse Mutation Test - Ames Test (OECD
Guideline 471)

This in vitro test is used to assess the mutagenic potential of a chemical.[16]

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.eurofins.com.au/biopharma-services/genetic-toxicology/the-ames-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Objective: To detect gene mutations induced by the test substance.
Methodology:

o Test System: Histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring
strains of Escherichia coli are used.

o Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix) to mimic metabolic processes in the liver.[4]

e Procedure:

o Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if used) are
mixed with molten top agar and poured onto a minimal agar plate.

o Pre-incubation Method: The test substance, bacterial culture, and S9 mix are incubated
together before being mixed with top agar and plated.

 Incubation: The plates are incubated for 48-72 hours at 37°C.

» Evaluation: A positive result is indicated by a dose-related increase in the number of
revertant colonies compared to the negative control.

Handling and Safety Procedures

Table 5: Exposure Controls and Personal Protection
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Control Measure

Specification

Engineering Controls

Handle in a well-ventilated place. Ensure
eyewash stations and safety showers are close

to the workstation location.[14]

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN166 (EU) or NIOSH
(US).[14]

Skin Protection

Wear fire/flame resistant and impervious
clothing. Handle with gloves that have been

inspected prior to use.[14]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[14]

Hygiene Measures

Wash hands thoroughly after handling.[3] Do not

eat, drink or smoke when using this product.[4]

Table 6: Storage and Stability

Condition

Recommendation

Storage Temperature

Store in a cool, dry, and well-ventilated place.
[14] Recommended storage at <15°C[3] or
under inert gas at 2-8°C.[7]

Incompatible Materials

Store away from oxidizing agents.[12]

Conditions to Avoid

Air sensitive.[3] Avoid dust formation.[14]

Emergency Measures

Table 7: First Aid Measures
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Exposure Route

First Aid Instructions

Inhalation

Move victim to fresh air. If breathing is difficult,
give oxygen. If not breathing, give artificial

respiration and consult a doctor immediately.[14]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[14]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[14]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Call a doctor or Poison Control Center

immediately.[14]

Table 8: Firefighting Measures

Aspect

Procedure

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[14]

Specific Hazards

Thermal decomposition can lead to the release

of irritating gases and vapors.[17]

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.[14]

Table 9: Accidental Release Measures
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Aspect

Procedure

Personal Precautions

Use personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas.
Ensure adequate ventilation. Evacuate

personnel to safe areas.[14]

Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let the chemical enter drains.[14]

Containment and Cleaning

Collect and arrange for disposal. Keep in
suitable, closed containers for disposal. Use
spark-proof tools and explosion-proof

equipment.[14]

Visualized Workflows

The following diagrams illustrate key logical workflows for handling and assessing the risks of

2-(Bromomethyl)quinoline.
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Chemical Handling and Emergency Response Workflow
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Caption: Workflow for routine handling and emergency response.
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Hazard ldentification and Risk Assessment Process
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Caption: Process for hazard identification and risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

